Cas no 1396850-31-9 (N-(3-hydroxy-4,4-dimethylpentyl)-2-(2-methoxyphenoxy)acetamide)

• Product Name: N-(3-hydroxy-4,4-dimethylpentyl)-2-(2-methoxyphenoxy)acetamide
• CAS No: 1396850-31-9
• MF: C₁₆H₂₅NO₄
• MW: 295.374005079269
• CID: 6086942
• PubChem ID: 71787590
• Update Time: 2025-05-20

N-(3-hydroxy-4,4-dimethylpentyl)-2-(2-methoxyphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-hydroxy-4,4-dimethylpentyl)-2-(2-methoxyphenoxy)acetamide
• Acetamide, N-(3-hydroxy-4,4-dimethylpentyl)-2-(2-methoxyphenoxy)-
• VU0535204-1
• F6190-0623
• AKOS024536503
• 1396850-31-9

• Inchi： 1S/C16H25NO4/c1-16(2,3)14(18)9-10-17-15(19)11-21-13-8-6-5-7-12(13)20-4/h5-8,14,18H,9-11H2,1-4H3,(H,17,19)
• InChI Key： FWOOLNBXDCKTFI-UHFFFAOYSA-N
• SMILES： C(NCCC(O)C(C)(C)C)(=O)COC1=CC=CC=C1OC

Computed Properties

• Exact Mass: 295.17835828g/mol
• Monoisotopic Mass: 295.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.8Ų

Additional information on N-(3-hydroxy-4,4-dimethylpentyl)-2-(2-methoxyphenoxy)acetamide

Introduction to N-(3-hydroxy-4,4-dimethylpentyl)-2-(2-methoxyphenoxy)acetamide (CAS No. 1396850-31-9)

N-(3-hydroxy-4,4-dimethylpentyl)-2-(2-methoxyphenoxy)acetamide is a specialized compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its CAS number 1396850-31-9, has garnered attention due to its unique structural properties and potential biological activities. The molecular structure of this compound incorporates a hydroxyl group and a dimethyl substitution on the pentyl chain, combined with an acetamide moiety linked to a methoxyphenoxyl group. Such structural features make it a promising candidate for further investigation in various therapeutic contexts.

The N-(3-hydroxy-4,4-dimethylpentyl)-2-(2-methoxyphenoxy)acetamide molecule exhibits a balance of lipophilicity and polarizability, which is crucial for its interaction with biological targets. The presence of the hydroxyl group enhances its solubility in polar environments, while the dimethyl substitution on the pentyl chain contributes to its hydrophobic character. This dual nature makes it an interesting subject for studying drug-receptor interactions and developing novel pharmacological agents.

In recent years, there has been growing interest in compounds that can modulate inflammatory pathways and immune responses. The 2-methoxyphenoxy group in N-(3-hydroxy-4,4-dimethylpentyl)-2-(2-methoxyphenoxy)acetamide suggests potential anti-inflammatory properties. Studies have shown that methoxyphenoxyl derivatives can interact with various enzymes and receptors involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). The hydroxyl group also plays a role in these interactions by participating in hydrogen bonding, which can enhance binding affinity.

Furthermore, the structural motif of N-(3-hydroxy-4,4-dimethylpentyl)-2-(2-methoxyphenoxy)acetamide bears resemblance to certain known bioactive molecules. For instance, analogs with similar acetamide and phenoxy structures have been explored for their potential in treating neurological disorders. The dimethyl substitution on the pentyl chain may contribute to blood-brain barrier penetration, making this compound a candidate for central nervous system (CNS) drug development.

The synthesis of N-(3-hydroxy-4,4-dimethylpentyl)-2-(2-methoxyphenoxy)acetamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures the purity and structural integrity of the final product.

Recent research has highlighted the importance of structure-activity relationships (SARs) in drug design. By modifying different parts of the N-(3-hydroxy-4,4-dimethylpentyl)-2-(2-methoxyphenoxy)acetamide molecule, researchers can fine-tune its biological activity. For example, variations in the length and branching of the pentyl chain can influence metabolic stability and pharmacokinetic properties. Similarly, modifications to the methoxyphenoxyl group can alter binding affinity to specific targets.

The potential applications of N-(3-hydroxy-4,4-dimethylpentyl)-2-(2-methoxyphenoxy)acetamide extend beyond inflammation modulation. Preliminary studies suggest that this compound may have antimicrobial properties due to its ability to disrupt bacterial cell membranes. Additionally, its structural features make it a candidate for developing kinase inhibitors, which are crucial in treating cancers and other diseases involving aberrant signaling pathways.

In conclusion, N-(3-hydroxy-4,4-dimethylpentyl)-2-(2-methoxyphenoxy)acetamide is a versatile compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation. As research continues to uncover new therapeutic targets and mechanisms, compounds like N-(3-hydroxy-4,4-dimethylpentyl)-2-(2-methoxyphenoxy)acetamide will play a crucial role in developing innovative treatments for various diseases.